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Compound of Interest

Compound Name: N4-Acetylcytidine-13C5

Cat. No.: B15608087 Get Quote

This guide provides essential safety and logistical information for the proper disposal of N4-
Acetylcytidine-13C5, a non-radioactive, stable isotope-labeled compound. Researchers,

scientists, and drug development professionals should adhere to these procedures to ensure

laboratory safety and regulatory compliance.

Immediate Safety and Handling Precautions
Before handling N4-Acetylcytidine-13C5, it is crucial to consult your institution's specific

Safety Data Sheet (SDS). While the unlabeled form, N4-Acetylcytidine, is not consistently

classified as hazardous, some suppliers indicate potential hazards, including being harmful if

swallowed, in contact with skin, or inhaled.[1] Therefore, standard laboratory precautions are

mandatory.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, a lab coat, and chemical-resistant gloves.

Ventilation: Handle the compound in a well-ventilated area or under a chemical fume hood to

minimize inhalation exposure.

Avoid Contamination: Prevent the substance from coming into contact with skin, eyes, or

clothing.

Step-by-Step Disposal Protocol
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The disposal of N4-Acetylcytidine-13C5 should be managed as chemical waste. Because it

contains a stable isotope, no special procedures for radioactivity are required.[2][3] The primary

consideration is the chemical nature of the compound and any solvents or materials it has been

mixed with.

Step 1: Waste Identification and Segregation

Identify: Classify waste containing N4-Acetylcytidine-13C5 as chemical waste.

Segregate: Do not mix this waste with general laboratory trash, radioactive waste, or

biohazardous waste.[4][5] Collect it separately in a designated container. If dissolved in a

solvent, it should be segregated based on the solvent's properties (e.g., halogenated or non-

halogenated organic waste).

Step 2: Container Selection and Labeling

Container: Use a leak-proof, sealable container that is chemically compatible with the waste.

The original reagent bottle, if empty and clean, can often be repurposed for this.[6]

Labeling: Clearly label the waste container with the words "Hazardous Waste," the full

chemical name "N4-Acetylcytidine-13C5," the concentration, and the date of accumulation.

[4][6] This ensures proper identification and handling by disposal personnel.

Step 3: Waste Storage

Secure Storage: Keep the waste container tightly sealed except when adding more waste.

Location: Store the container in a designated, secure, and well-ventilated waste

accumulation area, away from heat sources or incompatible chemicals.[5]

Step 4: Final Disposal

Professional Disposal: Arrange for the collection and disposal of the waste through your

institution's Environmental Health and Safety (EHS) department or a licensed chemical

waste disposal contractor.[4][5]
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Prohibited Disposal:Do not dispose of N4-Acetylcytidine-13C5 or its containers in the

regular trash or pour the waste down the sanitary sewer.[5][7]

Data Presentation
The following table summarizes key quantitative data for N4-Acetylcytidine-13C5 and its

unlabeled counterpart.

Property N4-Acetylcytidine-13C5
N4-Acetylcytidine
(Unlabeled)

Molecular Formula C6¹³C5H15N3O6 C11H15N3O6

Molecular Weight 290.22 g/mol [8] 285.25 g/mol [1]

Solubility No data available
DMSO: 1 mg/ml; PBS (pH 7.2):

2 mg/ml[9]

Biological Pathway Visualization
N4-acetylcytidine (ac4C) is a post-transcriptional RNA modification catalyzed by the "writer"

enzyme N-acetyltransferase 10 (NAT10).[10][11][12] This modification plays a crucial role in

regulating gene expression by enhancing the stability of mRNA and promoting the efficiency of

protein translation.[10][13][14] The dysregulation of this pathway is implicated in various

diseases, including cancer.[11][15]
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Caption: RNA acetylation pathway mediated by the NAT10 enzyme.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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